N-(4-fluorobenzyl)-N-[3-(2-furyl)-3-phenylpropyl]acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-[3-(furan-2-yl)-3-phenylpropyl]acetamide
• InChI: InChI=1S/C22H22FNO2/c1-17(25)24(16-18-9-11-20(23)12-10-18)14-13-21(22-8-5-15-26-22)19-6-3-2-4-7-19/h2-12,15,21H,13-14,16H2,1H3
• InChI Key: NQVKLAJMQKOKIU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CCC(C1=CC=CC=C1)C2=CC=CO2)CC3=CC=C(C=C3)F
• Molecular Formula: C22H22FNO2
• Molecular Weight: 351.4 g/mol

Description

N-(4-fluorobenzyl)-N-[3-(2-furyl)-3-phenylpropyl]acetamide, commonly known as FFA-1, is a chemical compound that has been of great interest in the field of scientific research. This compound belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors, which are known to play a crucial role in regulating endocannabinoid signaling in the body.

Mechanism of Action

FFA-1 works by inhibiting the activity of N-(4-fluorobenzyl)-N-[3-(2-furyl)-3-phenylpropyl]acetamide, which is an enzyme responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting N-(4-fluorobenzyl)-N-[3-(2-furyl)-3-phenylpropyl]acetamide, FFA-1 increases the levels of endocannabinoids in the body, which in turn activates the endocannabinoid system. This system plays a crucial role in regulating various physiological processes such as pain sensation, inflammation, appetite, and mood.
Biochemical and Physiological Effects:
FFA-1 has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. FFA-1 has also been shown to reduce pain by modulating pain signaling pathways in the body. Additionally, FFA-1 has been found to have anxiolytic and antidepressant effects by regulating the activity of the serotonin and dopamine neurotransmitter systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FFA-1 in lab experiments is its high selectivity for N-(4-fluorobenzyl)-N-[3-(2-furyl)-3-phenylpropyl]acetamide inhibition. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one of the limitations of using FFA-1 is its relatively low potency compared to other N-(4-fluorobenzyl)-N-[3-(2-furyl)-3-phenylpropyl]acetamide inhibitors. This can make it difficult to achieve significant effects at lower concentrations.

Future Directions

There are several potential future directions for research on FFA-1. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Another area of interest is its potential use in regulating feeding behavior and energy metabolism. Additionally, further research is needed to investigate the long-term effects of FFA-1 on the endocannabinoid system and its role in various physiological processes.

Scientific Research Applications

FFA-1 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, anxiolytic, and antidepressant properties. FFA-1 has also been found to play a crucial role in regulating feeding behavior and energy metabolism. Additionally, FFA-1 has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.